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Compound of Interest

Compound Name: 3-Methylpiperidine-1-carboxamide

CAS No.: 953756-42-8

Cat. No.: B2653305

Get Quote

For Researchers, Scientists, and Drug Development Professionals

A Note on Methodological Prudence
No specific Safety Data Sheet (SDS) is readily available for 3-Methylpiperidine-1-
carboxamide. The following guidelines have been meticulously developed by extrapolating

data from the parent compound, 3-Methylpiperidine, and general principles for the safe

handling of carboxamide derivatives.[1][2] This document is intended to serve as a

comprehensive guide, but it is imperative that all laboratory personnel conduct their own risk

assessments prior to handling this compound and adhere to all institutional and regulatory

safety protocols.[3][4]

Section 1: Chemical and Physical Properties
Understanding the fundamental properties of a compound is the cornerstone of its safe

handling. The data presented below is a combination of known values for 3-Methylpiperidine

and predicted properties for the carboxamide derivative.
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Property Value Source

Molecular Formula C₇H₁₄N₂O Inferred

Molecular Weight 142.20 g/mol Inferred

Appearance
Likely a solid at room

temperature
Inferred

Boiling Point (of 3-

Methylpiperidine)
124-125 °C [1]

Density (of 3-Methylpiperidine) 0.845 g/cm³ at 25 °C [1]

Solubility

Expected to have some

solubility in water and polar

organic solvents.

Inferred

Section 2: Hazard Identification and Mitigation
Based on the structure, 3-Methylpiperidine-1-carboxamide presents several potential

hazards that require stringent control measures. The primary hazards are associated with the

piperidine moiety, which is known to be corrosive and toxic.[1][5]

Potential Hazards:

Corrosive: May cause severe skin burns and eye damage upon contact.[1][5]

Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Irritant: May cause respiratory irritation.[5]

Mitigation Strategies:

Engineering Controls: All handling of 3-Methylpiperidine-1-carboxamide should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[3][4] Eyewash

stations and safety showers must be readily accessible.[4]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[3][4]

See Section 3 for a detailed breakdown.
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Administrative Controls: Access to areas where this compound is stored and handled should

be restricted to authorized personnel. All users must be thoroughly trained on these

protocols.

Section 3: Personal Protective Equipment (PPE)
Protocol
The following PPE is required to establish a primary barrier against exposure.[3][4]

Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised for prolonged

handling. Inspect gloves for

any signs of degradation or

punctures before use.

Eyes/Face Safety goggles and face shield

Goggles provide a seal around

the eyes to protect from

splashes. A face shield offers

an additional layer of

protection for the entire face.

Body Flame-retardant lab coat

A fully buttoned lab coat made

of a flame-retardant material

provides protection against

splashes and potential fire

hazards.

Respiratory NIOSH-approved respirator

A respirator with cartridges

appropriate for organic vapors

should be used, especially

when handling larger

quantities or if there is a

potential for aerosolization.
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Section 4: Storage and Handling Procedures
Storage Protocol
Proper storage is crucial to maintain the integrity of the compound and prevent accidental

exposure.

Container: Store in a tightly sealed, clearly labeled container.[6] The label should include the

full chemical name, hazard pictograms, and the date received.

Location: Store in a cool, dry, and well-ventilated area designated for toxic and corrosive

materials.[6]

Segregation: Keep away from incompatible materials such as strong oxidizing agents, acids,

and bases.[7]

Inventory: Maintain a detailed inventory of the compound, including amounts and dates of

use.

Handling Workflow
The following workflow is designed to minimize exposure during routine handling.
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Workflow for Handling 3-Methylpiperidine-1-carboxamide

Preparation

Handling

Cleanup

Don appropriate PPE

Verify fume hood functionality

Gather all necessary materials

Weigh compound in fume hood

Dissolve in appropriate solvent

Transfer solution using appropriate tools

Decontaminate all surfaces

Dispose of waste in designated containers

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-Methylpiperidine-1-carboxamide.
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Section 5: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them one to two glasses of water to drink. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material such as

vermiculite or sand. Collect the absorbed

material into a labeled, sealed container for

hazardous waste disposal. Do not allow the spill

to enter drains.

Section 6: Waste Disposal
All waste containing 3-Methylpiperidine-1-carboxamide must be treated as hazardous waste.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b2653305/docs?utm_src=pdf-body#application-notes-and-protocols-for-3-methylpiperidine-1-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

[8][9]

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name.[8]

Disposal: Dispose of all waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[8][9] Do not dispose of this

chemical down the drain or in regular trash.

Section 7: Decontamination Protocol
All surfaces and equipment that have come into contact with 3-Methylpiperidine-1-
carboxamide must be thoroughly decontaminated.

Initial Wipe-Down: Using an appropriate solvent (e.g., 70% ethanol), wipe down all surfaces

within the fume hood.

Soapy Water Wash: Wash all glassware and equipment with soap and water.

Final Rinse: Rinse all items and surfaces with deionized water.

Waste Disposal: All materials used for decontamination (e.g., paper towels, wipes) must be

disposed of as hazardous waste.

Section 8: Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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